N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(2,3-dimethylphenyl)thiourea
• InChI: InChI=1S/C15H14Cl2N2S/c1-9-4-3-5-14(10(9)2)19-15(20)18-11-6-7-12(16)13(17)8-11/h3-8H,1-2H3,(H2,18,19,20)
• InChI Key: IXZVVNMWPKYYFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)NC2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C15H14Cl2N2S
• Molecular Weight: 325.3 g/mol

Description

N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea, also known as Diuron, is a widely used herbicide that belongs to the class of substituted ureas. It was first introduced in the 1950s and has since become a popular choice for controlling weed growth in agricultural and non-agricultural settings. Diuron has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea works by inhibiting photosynthesis in plants. It binds to the D1 protein of photosystem II, which is responsible for the transfer of electrons from water to plastoquinone. This results in the disruption of electron flow, leading to a decrease in ATP production and ultimately, a reduction in plant growth.
Biochemical and Physiological Effects
N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea has been shown to have a range of biochemical and physiological effects on plants. It inhibits the activity of photosystem II, leading to a reduction in chlorophyll content and photosynthetic efficiency. It also affects the expression of genes involved in stress response and cell wall synthesis. In addition, N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea has been shown to have toxic effects on aquatic organisms, including fish and invertebrates.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea has several advantages for use in lab experiments. It is relatively inexpensive and widely available, making it a popular choice for researchers. It is also stable and has a long shelf life, which makes it easy to store and transport. However, N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea has some limitations as well. It is toxic to many organisms, including humans, and must be handled with care. In addition, its effects on plants can be variable depending on factors such as temperature, light intensity, and soil moisture.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea. One area of focus is the development of new herbicides that are more effective and less toxic than N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea. Another area of interest is the use of N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea as a biomarker for environmental pollution. Researchers are also investigating the potential use of N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea in the treatment of cancer, as it has been shown to have anti-tumor activity in some studies. Finally, there is ongoing research into the effects of N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea on aquatic ecosystems and the development of strategies to mitigate its impact on these environments.
Conclusion
In conclusion, N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea is a widely used herbicide that has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. While it has proven to be effective in controlling weed growth, its impact on the environment and potential toxicity to humans and other organisms must be carefully considered. Ongoing research will continue to shed light on the potential benefits and risks of using N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea in various settings.

Synthesis Methods

N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea is synthesized by reacting 3,4-dichloroaniline with 2,3-dimethylphenyl isocyanate in the presence of a catalyst. The resulting product is then treated with thiourea to yield N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea. The synthesis method is relatively simple and has been optimized over the years to improve yield and purity.

Scientific Research Applications

N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea has been used extensively in scientific research to investigate its effects on plant growth and development, as well as its impact on the environment. It has been shown to inhibit photosynthesis in plants by blocking electron transport between photosystem II and photosystem I. This leads to a decrease in ATP production and ultimately, a reduction in plant growth. N-(3,4-dichlorophenyl)-N'-(2,3-dimethylphenyl)thiourea has also been studied for its potential use as a biomarker for monitoring environmental pollution.